Cas no 2248346-92-9 (2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid)

• Product Name: 2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid
• CAS No: 2248346-92-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6074194
• PubChem ID: 137939872
• Update Time: 2025-10-29

2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6507688
• 2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid
• 2248346-92-9

• Inchi： 1S/C14H18O2/c1-10(12(15)16)14(9-13(14,2)3)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,15,16)
• InChI Key： ZDJNDGDMPXAABJ-UHFFFAOYSA-N
• SMILES： OC(C(C)C1(C2C=CC=CC=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid

Comprehensive Overview of 2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid (CAS No. 2248346-92-9)

2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid (CAS No. 2248346-92-9) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and phenyl structural motifs, has garnered attention for its versatile applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate steric and electronic properties in molecular design.

The compound's CAS number 2248346-92-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its propanoic acid moiety enhances solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in developing non-steroidal anti-inflammatory drugs (NSAIDs) analogs, aligning with the growing demand for safer anti-inflammatory agents—a trending topic in medicinal chemistry forums.

In the context of green chemistry, 2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid is explored for its potential in sustainable synthesis routes. With increasing searches for eco-friendly chemical processes, this compound's stability under mild conditions positions it as a candidate for catalysis and low-waste production. Its dimethyl-substituted cyclopropane core also contributes to rigidity in polymer backbones, a feature leveraged in high-performance materials research.

Analytical challenges surrounding this compound, such as chiral separation and purity assessment, are frequently discussed in chromatography communities. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its stereochemistry—a hot topic in pharmaceutical quality control. Additionally, its metabolic stability profiles are under investigation, addressing common queries about drug-like properties in early-stage development.

The agrochemical sector recognizes CAS 2248346-92-9 for its herbicidal and fungicidal precursor potential. As crop protection strategies evolve, this compound's phenylcyclopropyl scaffold offers novel modes of action against resistant pathogens—a key focus in precision agriculture debates. Patent filings reveal its incorporation into next-generation pesticides, reflecting industry shifts toward target-specific formulations.

From a commercial standpoint, suppliers emphasize custom synthesis services for 2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid, responding to the rise of contract research organizations (CROs). The compound's scalable production protocols are optimized to meet Good Manufacturing Practice (GMP) standards, a recurring concern in API manufacturing discussions. Storage recommendations typically highlight its stability at controlled temperatures, addressing FAQs about long-term chemical preservation.

Emerging applications include its use in fluorescent probes and metal-organic frameworks (MOFs), tapping into the booming interest in smart materials. Computational studies predict favorable ligand-binding affinities, making it a subject in virtual screening workflows—a technique gaining traction in AI-driven drug discovery. These interdisciplinary connections underscore its relevance across life sciences and nanotechnology.

In summary, 2248346-92-9 represents a multifaceted compound bridging academic research and industrial innovation. Its structural uniqueness continues to inspire solutions for contemporary challenges in healthcare, agriculture, and advanced materials, ensuring sustained interest in scientific and commercial spheres.